(5-Chloro-2-methoxyphenyl)(4-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)methanone
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Description
(5-Chloro-2-methoxyphenyl)(4-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H18Cl2N2O3 and its molecular weight is 381.25. The purity is usually 95%.
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Scientific Research Applications
Crystallography and Structural Analysis
Crystallography studies, such as the one conducted by Lakshminarayana et al. (2009), focus on characterizing compounds through spectroscopic methods and X-ray diffraction (XRD) studies. These analyses help in understanding the molecular and crystal structure, which is crucial for the development of materials with specific physical and chemical properties (Lakshminarayana et al., 2009).
Synthesis and Characterization
Synthesis techniques, as described by Karthik et al. (2021), involve creating new compounds through chemical reactions, which are then characterized using various spectroscopic techniques. The structural confirmation via single crystal X-ray diffraction and the study of thermal properties highlight the compound's stability and potential for further application in material science or pharmaceuticals (Karthik et al., 2021).
Antimicrobial Activities
Research on the antimicrobial activities of related compounds, as shown by Patel et al. (2011), evaluates their effectiveness against various bacteria and fungi. This is crucial for developing new antimicrobial agents, which can have applications in medicine and agriculture (Patel et al., 2011).
Molecular Docking and Theoretical Studies
Theoretical studies, including molecular docking and Hirshfeld surface analysis, provide insights into the interaction of compounds with biological targets or other molecules. This is essential for drug design and the development of materials with specific binding properties (Lakshminarayana et al., 2018).
Properties
IUPAC Name |
(5-chloro-2-methoxyphenyl)-[4-(3-chloropyridin-4-yl)oxypiperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18Cl2N2O3/c1-24-16-3-2-12(19)10-14(16)18(23)22-8-5-13(6-9-22)25-17-4-7-21-11-15(17)20/h2-4,7,10-11,13H,5-6,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STPJFAHQKPTEST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C(=O)N2CCC(CC2)OC3=C(C=NC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18Cl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.